Cas no 76488-06-7 (Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1))
76488-06-7 structure
Product Name:Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)
CAS No:76488-06-7
MF:C11H16ClNO2S
MW:261.76824092865
CID:547826
PubChem ID:15620863
Update Time:2025-04-19
Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)
- Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (9CI)
- 76488-06-7
- benzo[b]thiophene-3-carboxylic acid,2-amino-4,5,6,7-tetrahydro-,ethyl ester hydrochloride
- Benzo[b]thiophene-3-carboxylicacid,2-amino-4,5,6,7-tetrahydro-,ethyl ester,hydrochloride(1:1)
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- Inchi: 1S/C11H15NO2S.ClH/c1-2-14-11(13)9-7-5-3-4-6-8(7)15-10(9)12;/h2-6,12H2,1H3;1H
- InChI Key: UBPJDNMIDRWNLS-UHFFFAOYSA-N
- SMILES: Cl.S1C(=C(C(=O)OCC)C2=C1CCCC2)N
Computed Properties
- Exact Mass: 261.0590276g/mol
- Monoisotopic Mass: 261.0590276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6Ų
Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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